Cas no 2871-86-5 (9-(4-(Dimethylamino)Benzylidene)Fluorene)

• Product Name: 9-(4-(Dimethylamino)Benzylidene)Fluorene
• CAS No: 2871-86-5
• MF: C₂₂H₁₉N
• MW: 297.392965555191
• CID: 282665
• PubChem ID: 224068
• Update Time: 2025-06-15

9-(4-(Dimethylamino)Benzylidene)Fluorene Chemical and Physical Properties

Names and Identifiers

• 4-((9H-Fluoren-9-ylidene)methyl)-N,N-dimethylaniline
• 4-(fluoren-9-ylidenemethyl)-N,N-dimethylaniline
• 9-(4-(DIMETHYLAMINO)BENZYLIDENE)FLUORENE
• Benzenamine,4-(9H-fluoren-9-ylidenemethyl)-N,N-dimethyl-
• < 4-Dimethylamino-benzal> -fluoren
• 4-(9h-fluoren-9-ylidenemethyl)-n,n-dimethylaniline
• 4-fluoren-9-ylidenemethyl-N,N-dimethyl-aniline
• 4-Fluoren-9-ylidenmethyl-N,N-dimethyl-anilin
• 9-(4-Dimethylamino-benzyliden)-fluoren
• 9-(p-Dimethylaminobenzyliden)fluoren
• 9-< 4-Dimethylamino-benzyliden> -fluoren
• 9-< p-Dimethylamino-benzyliden> -fluoren
• AC1L5D0S
• AC1Q1HP6
• AC1Q3WD1
• AR-1F6521
• NSC12314
• NSC92066
• SureCN136295
• 4-(fluoren-9-ylidenemethyl)-N, N-dimethylaniline
• NSC-92066
• AKOS022187601
• NSC-12314
• 4-[(9H-FLUOREN-9-YLIDENE)METHYL]-N,N-DIMETHYLANILINE
• NCGC00184085-02
• fluorene, 9-(4-N,N-dimethylaminobenzylidene)
• SCHEMBL136295
• FT-0769510
• NCGC00184085-03
• CHEMBL2360664
• NCGC00184085-04
• Benzenamine, 4-(9H-fluoren-9-ylidenemethyl)-N,N-dimethyl-
• 2871-86-5
• NCGC00184085-01
• 4-(fluoren-9-ylidenemethyl)-N,N-dimethyl-aniline
• DTXSID70951358
• 9-(4-(Dimethylamino)Benzylidene)Fluorene

• Inchi： 1S/C22H19N/c1-23(2)17-13-11-16(12-14-17)15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-15H,1-2H3
• InChI Key： GAYAMEKFIBYRJW-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)/C=C1/C2C=CC=CC=2C2=CC=CC=C/12

Computed Properties

• Exact Mass: 297.15187
• Monoisotopic Mass: 297.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 457.1°Cat760mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.704
• PSA: 3.24
• LogP: 5.32190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-(4-(Dimethylamino)Benzylidene)Fluorene

Recent Advances in the Study of 9-(4-(Dimethylamino)Benzylidene)Fluorene (CAS 2871-86-5) in Chemical Biology and Pharmaceutical Research

9-(4-(Dimethylamino)Benzylidene)Fluorene (CAS 2871-86-5) is a fluorescent organic compound that has garnered significant attention in recent years due to its unique photophysical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its fluorene backbone and dimethylamino-substituted benzylidene moiety, exhibits strong fluorescence and solvatochromic behavior, making it a promising candidate for various biomedical applications. Recent studies have explored its utility in biosensing, drug delivery, and as a molecular probe for studying biological systems.

One of the key areas of research involving 9-(4-(Dimethylamino)Benzylidene)Fluorene is its application as a fluorescent probe for detecting biomolecules and monitoring cellular processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in real-time imaging of intracellular pH changes, leveraging its pH-dependent fluorescence emission. The study highlighted the compound's high sensitivity and selectivity, which are critical for accurate biological imaging. Additionally, its low cytotoxicity and excellent photostability make it suitable for long-term cellular studies.

Another significant advancement is the use of 9-(4-(Dimethylamino)Benzylidene)Fluorene in the development of novel drug delivery systems. Researchers have functionalized this compound to create smart drug carriers that respond to specific environmental stimuli, such as pH or redox potential. A recent publication in Advanced Drug Delivery Reviews (2024) detailed the synthesis of a polymer-drug conjugate incorporating this fluorophore, which enabled real-time tracking of drug release and distribution in tumor tissues. This approach not only enhances the precision of drug delivery but also provides valuable insights into the pharmacokinetics of therapeutic agents.

In the realm of chemical biology, 9-(4-(Dimethylamino)Benzylidene)Fluorene has been employed as a molecular rotor to study protein dynamics and interactions. Its fluorescence lifetime is highly sensitive to local viscosity, allowing researchers to probe microenvironments within cells and protein complexes. A 2023 study in Nature Chemical Biology utilized this property to investigate the conformational changes of a key enzyme involved in cancer progression, shedding light on potential targets for therapeutic intervention.

Despite these promising developments, challenges remain in optimizing the compound's properties for broader applications. For instance, its solubility in aqueous media and stability under physiological conditions require further improvement. Recent efforts have focused on modifying the chemical structure to enhance its biocompatibility without compromising its photophysical characteristics. A 2024 study in Chemical Communications reported the successful synthesis of water-soluble derivatives with retained fluorescence properties, marking a significant step forward in this direction.

In conclusion, 9-(4-(Dimethylamino)Benzylidene)Fluorene (CAS 2871-86-5) represents a versatile tool in chemical biology and pharmaceutical research, with applications ranging from biosensing to drug delivery. Ongoing research continues to uncover its potential, paving the way for innovative solutions in biomedical science. Future studies are expected to explore its utility in other areas, such as optogenetics and theranostics, further expanding its impact on the field.